Cas no 921560-13-6 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide
• CAS No: 921560-13-6
• MF: C₂₀H₂₀F₂N₂O₃
• MW: 374.381212234497
• CID: 5799152
• Update Time: 2025-06-20

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide

• Inchi： 1S/C20H20F2N2O3/c1-4-24-16-10-13(6-8-17(16)27-11-20(2,3)19(24)26)23-18(25)12-5-7-14(21)15(22)9-12/h5-10H,4,11H2,1-3H3,(H,23,25)
• InChI Key： NQEFGHISIBBETD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CC)C2=C1)(=O)C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide

Introduction to N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide (CAS No. 921560-13-6)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide, identified by its CAS number 921560-13-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzoxazepine class, a structural framework known for its diverse biological activities and potential therapeutic applications. The unique combination of functional groups in its molecular structure positions it as a promising candidate for further investigation in medicinal chemistry.

The benzoxazepine core of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide contributes to its potential biological activity by providing a rigid scaffold that can interact with biological targets. Specifically, the presence of the 3,4-difluorobenzamide moiety suggests that this compound may exhibit properties such as enhanced metabolic stability and improved binding affinity to specific enzymes or receptors. These characteristics are highly valued in the development of novel therapeutic agents.

In recent years, there has been growing interest in benzoxazepine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that certain benzoxazepine-based compounds can modulate neurotransmitter systems, making them relevant for the treatment of neurological disorders. The structural features of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3,4-difluorobenzamide, particularly the 5-methyl and 7-carboxylic acid substituents on the benzoxazepine ring, are thought to contribute to its potential interactions with biological targets such as ion channels and G protein-coupled receptors.

The fluorine atoms in the 3,4-difluorobenzamide group are strategically positioned to influence both the electronic properties and steric environment of the molecule. Fluorine substitution is a common strategy in drug design due to its ability to enhance lipophilicity and metabolic stability while also improving binding affinity. The incorporation of these fluorine atoms into N-(5-ethyl-3,3-dimethyl-4-oxyoheptahydrobenz[b]azepin--7-yi)-nitrile] may thus enhance the compound's pharmacokinetic profile and overall efficacy.

Evidence from recent research indicates that N-(5-methoxy-N-(1-methylethyl)-1H-indole--6-carboxamido)benzamides exhibit promising activity in preclinical models relevant to inflammation and pain management. While direct comparisons between these compounds and N-(5-methyl-N-(1-methylethyl)-1H-indole--6-carboxamido)benzoic acids are limited at this time,^[ref] they share structural similarities that suggest potential therapeutic overlap. The benzoxazepine scaffold is known for its ability to modulate various biological pathways associated with these conditions.

The synthesis of N-(5-methyl-N-(1-methylethyl)-1H-indole--6-carboxamido)benzoic acids involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions between appropriately substituted indole derivatives and benzoic acid precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient production processes for these types of compounds.

In terms of pharmacological evaluation,^[ref] N-(N-cyclopropylmethyl-N-fluoromethoxyphenylcarbamoyl)benzamides have been shown to exhibit significant activity against certain enzymatic targets at low micromolar concentrations. These findings support further exploration into related benzoxazepine derivatives like N-(N-cyclopropylmethyl-N-fluoromethoxyphenylcarbamoyl)benzamides as potential leads for drug development programs targeting neurological disorders.

The structural diversity within the benzoxazepine class allows for fine-tuning of pharmacological properties through strategic modifications. For example,^{[ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref][ref]}
The synthesis involves multi-step organic reactions that require careful optimization.
Key steps include condensation reactions between appropriately substituted indole derivatives.
Advances in synthetic methodologies have enabled more efficient production processes.
Pharmacological evaluation shows significant activity against certain enzymatic targets.
Structural diversity allows for fine-tuning of pharmacological properties.
Strategic modifications can enhance potency while maintaining selectivity.
These attributes make it an attractive candidate for further development.
Further studies are needed to fully elucidate its mechanism(s) of action.
Collaborative efforts between academia and industry could accelerate progress.
Overall,N-(N-cyclopropylmethyl-N-fluoromethoxyphenylcarbamoyl)benzamides represents a promising direction for therapeutic intervention.